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Compound of Interest

Compound Name:

3-[(4-

Chlorophenyl)sulfanyl]propanoic

acid

CAS No.: 6310-27-6

Cat. No.: B1582121 Get Quote

CAS: 2014-06-4 | Formula: C₉H₉ClO₂S | Molecular Weight: 216.68 g/mol

Executive Summary & Operational Context
Audience: Laboratory Managers, EHS Officers, and Synthetic Chemists.

3-[(4-Chlorophenyl)sulfanyl]propanoic acid is a bifunctional building block containing a

carboxylic acid tail and an aryl-thioether core, substituted with a chlorine atom. In drug

development, it is frequently used as a scaffold for PPAR agonists or as a linker in fragment-

based drug discovery.

The Disposal Challenge: Effective disposal of this compound requires navigating three distinct

chemical hazards simultaneously:

Halogen Content: The aryl chloride moiety mandates classification as Halogenated Waste. It

cannot be processed with standard non-halogenated organic solvents due to the risk of

dioxin formation during standard incineration.

Sulfide Reactivity: The thioether (sulfide) linkage is susceptible to rapid, exothermic

oxidation. Strict segregation from oxidizing agents is required.[1][2]
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Acidity: As a carboxylic acid, it poses a corrosion risk and potential for gas evolution if mixed

with carbonates or active metals.

This guide defines the specific protocols to neutralize these risks, ensuring compliance with

RCRA (Resource Conservation and Recovery Act) standards and protecting laboratory

personnel.

Chemical Hazard Profile (The "Why")
To dispose of a chemical safely, one must understand its reactive potential. The following table

summarizes the physicochemical properties dictating our disposal strategy.
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Property Data Disposal Implication

Physical State Solid (Crystalline Powder)
Primary disposal via Solid

Hazardous Waste stream.

Melting Point 127–131 °C

Stable at room temperature;

low risk of melt/leakage in

storage.

Acidity (pKa) ~4.5 (Carboxylic Acid)

Incompatible with Bases:

Reaction with strong bases

generates heat. Reaction with

carbonates releases CO₂

(pressure buildup).

Redox Potential Thioether (-S-)

Incompatible with Oxidizers:

Contact with Nitric Acid,

Peroxides, or Bleach can

cause exothermic oxidation to

sulfoxides/sulfones.

Halogenation Chlorine substituent

Mandatory Segregation: Must

be incinerated at high

temperatures (>1100°C) with

scrubbers. Do not mix with

non-halogenated solvents.

GHS Signals Warning / Danger

H315 (Skin Irrit.), H318 (Eye

Dam.), H302 (Acute Tox). PPE

is non-negotiable.

Pre-Disposal Protocol: Segregation & Stabilization
Before moving waste to the central accumulation area, the researcher must stabilize the

material at the bench level.

A. Segregation (The "Golden Rule")
NEVER place CAS 2014-06-4 in a container with:
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Strong Oxidizers: Nitric acid, Hydrogen peroxide, Potassium permanganate.

Mechanism:[3] The sulfide sulfur is electron-rich and will rapidly reduce oxidizers,

generating significant heat and potentially toxic sulfur oxide gases.

Strong Bases: Sodium hydroxide, Ammonia.

Mechanism: Acid-base neutralization is exothermic. While not explosive, the heat can

volatilize other waste components in a mixed container.

B. Labeling Standards
All waste containers must be labeled before the first drop of waste is added.

Primary Tag: "Hazardous Waste - Halogenated Organic."

Constituents: Explicitly list "3-[(4-Chlorophenyl)sulfanyl]propanoic acid".

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Corrosive (if in acidic solution).[4]

Step-by-Step Disposal Workflows
Select the workflow matching the physical state of your waste.

Scenario A: Solid Waste (Pure Substance or Contaminated
Solids)
Applicability: Expired reagents, weighing paper, contaminated gloves, or failed solid-phase

synthesis resin.

Containment: Place the solid material in a clear, wide-mouth polyethylene (HDPE) or glass

jar.

Note: Do not use metal containers, as the acidic nature of the compound may corrode

steel over time.

Double-Bagging: If the waste is in a bag (e.g., contaminated wipes), double-bag using 4-mil

chemically resistant plastic bags.
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Tagging: Affix a hazardous waste tag. Mark as "Solid Hazardous Waste - Halogenated."

Transfer: Move to the Satellite Accumulation Area (SAA).

Scenario B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction mixtures, filtrates from recrystallization, or HPLC waste.

CRITICAL DECISION: Even if the solvent is non-halogenated (e.g., Methanol), the presence of

dissolved 3-[(4-Chlorophenyl)sulfanyl]propanoic acid renders the entire mixture

Halogenated Waste.

Solvent Compatibility Check: Ensure the waste container is rated for halogenated solvents

(typically HDPE or Fluorinated HDPE).

pH Check: If the solution is highly acidic (pH < 2) due to the propanoic acid moiety:

Best Practice: Neutralize slowly with a dilute Sodium Bicarbonate solution in a beaker

before adding to the waste drum to prevent pressure buildup inside the drum.

Alternative: If neutralization is not feasible, label the drum explicitly as "Acidic Halogenated

Waste" to warn downstream handlers.

Transfer: Pour into the Halogenated Organic Solvent waste stream.

Prohibition:[3][5][6] Do NOT pour into the "General Organic/Non-Halogenated" carboy.

This causes costly contamination of the fuel-blending waste stream.

Scenario C: Spill Cleanup
PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95

respirator to prevent inhalation of the acidic dust.

Containment: Cover the spill with a dry absorbent (Vermiculite or chemically treated pads).

Neutralization (Optional but Recommended): Dust the area with Sodium Carbonate (soda

ash) to neutralize the carboxylic acid.
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Collection: Scoop the absorbent into a disposal bag. Label as "Solid Hazardous Waste (Spill

Debris) - Halogenated."

Decontamination: Wipe the surface with water and detergent.

Decision Matrix (Visualized)
The following logic flow ensures the compound ends up in the correct waste stream, preventing

regulatory violations.
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Waste: 3-[(4-Chlorophenyl)
sulfanyl]propanoic acid

Physical State?

Solid Form
(Powder, Wipes, Gloves)

Liquid Form
(Dissolved in Solvent)

Solid Hazardous Waste Bin
(Label: Toxic/Halogenated)

Double Bag & Tag

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc, DMSO)

Halogenated Organic Waste
(High Temp Incineration)

CRITICAL:
Solute contaminates solvent.

Entire mix is now Halogenated.

Contains Cl-Atom

Non-Halogenated Waste
(Fuel Blending)
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Figure 1: Disposal decision tree emphasizing the contamination of non-halogenated solvents

by the chlorinated solute.

Regulatory Compliance (RCRA & EPA)[4][7]
While this compound is not explicitly "P-Listed" or "U-Listed" (specific commercial chemical

products) under 40 CFR Part 261, it is regulated by Characteristic and Generator Knowledge:

Characteristic of Toxicity (D004-D043): While specific TCLP data for this CAS is rare,

halogenated organics are presumed toxic.

Halogenated Organic Compounds (HOCs): EPA regulations (Land Disposal Restrictions)

strictly regulate HOCs. They generally cannot be landfilled and must be incinerated.

Waste Codes:

If dissolved in a spent halogenated solvent (e.g., Methylene Chloride), the mixture carries

the F001/F002 code.

If pure substance, it is typically managed as Hazardous Waste (Characteristic) based on

toxicity and irritant properties.

Final Scientist's Note: The presence of the Sulfur-Carbon bond adds a layer of complexity often

overlooked. While the Chlorine dictates the destination (Halogenated Waste), the Sulfur

dictates the compatibility (No Oxidizers). Prioritize segregation to prevent in-drum reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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